Cas no 82054-02-2 (Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate)

• Product Name: Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate
• CAS No: 82054-02-2
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 1805310
• Update Time: 2025-05-19

Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate
• LogP
• Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxovalerate

• Inchi： 1S/C15H20O4/c1-4-19-15(17)7-5-6-13(16)12-10-11(2)8-9-14(12)18-3/h8-10H,4-7H2,1-3H3
• InChI Key： CCYWIWCNSZXHAC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C(CCCC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate

Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate (CAS No. 82054-02-2): A Comprehensive Overview

Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate, identified by its CAS number 82054-02-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester derivative exhibits a unique structural framework that has garnered attention for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate consists of a pentanoic acid backbone modified with an ethyl ester group at one end and a phenyl ring substituted with methoxy and methyl groups at the other. This specific arrangement imparts distinct physicochemical properties, making it a valuable candidate for further investigation. The presence of both electron-donating (methoxy) and electron-withdrawing (methyl) groups on the aromatic ring suggests potential for diverse interactions with biological targets, which is a critical factor in drug design.

In recent years, there has been growing interest in the exploration of bioactive molecules derived from aromatic esters. Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate falls into this category, as its structural features align well with the criteria for compounds that may exhibit pharmacological activity. Specifically, the oxo group in the pentanoic acid moiety enhances electrophilicity, while the phenyl ring provides a scaffold for further functionalization. These attributes have prompted researchers to examine its potential role in modulating biological pathways.

One of the most compelling aspects of Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate is its utility as a starting material for synthesizing more complex derivatives. By leveraging modern synthetic methodologies, chemists can introduce additional functional groups or alter the core structure to fine-tune biological activity. This flexibility has made it a popular choice for medicinal chemists working on developing novel small molecules. The compound's stability under various reaction conditions also adds to its appeal, as it can withstand multiple synthetic transformations without degradation.

The pharmacological profile of Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate has been the subject of several preliminary studies. These investigations have revealed intriguing hints about its potential biological effects. For instance, preliminary in vitro assays suggest that it may interact with certain enzymes and receptors, although further research is needed to fully elucidate its mechanism of action. The compound's ability to cross cell membranes due to its lipophilic nature also makes it an attractive candidate for drug delivery systems.

In the realm of computational chemistry, Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate has been used as a reference compound in molecular docking studies. These studies aim to predict how the molecule might bind to specific targets within biological systems. By comparing its interactions with known active compounds, researchers can gain insights into its potential therapeutic applications. Such computational approaches are increasingly integral to drug discovery pipelines, as they allow for rapid screening of large libraries of compounds.

The synthesis of Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate involves a series of well-established organic reactions, including esterification and aromatic substitution. The process typically begins with the preparation of 2-methoxy-5-methylbenzaldehyde, which serves as the precursor for introducing the phenyl ring into the final structure. Subsequent steps involve condensation reactions to form the oxo-pentanoic acid core, followed by esterification to yield the desired product. This synthetic route is robust and scalable, making it suitable for both laboratory-scale preparations and industrial production.

The analytical characterization of Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate has been performed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the compound's molecular structure and purity. High-performance liquid chromatography (HPLC) has also been employed to assess its chromatographic behavior and identify any impurities that may be present. The consistency of these analytical data underscores the reliability of Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate as a research-grade chemical.

The safety profile of Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate is another important consideration in its application within research settings. While comprehensive toxicological data are still being gathered, preliminary assessments suggest that it exhibits low acute toxicity under controlled conditions. However, standard safety protocols should always be followed when handling this compound, including proper ventilation and personal protective equipment (PPE). As with any chemical substance, careful handling ensures both user safety and experimental integrity.

The future directions for research on Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate are multifaceted. One area of focus is expanding its pharmacological evaluation to include in vivo studies, where it can be tested for efficacy and toxicity in animal models. Additionally, exploring its potential as an intermediate in synthesizing more complex molecules remains an exciting prospect. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full therapeutic potential of this compound.

In conclusion, Ethyl 5-(2-methoxy-5-methylphenyl)-5-oxopentanoate, CAS No.82054-02-2, represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics while serving as a valuable tool in synthetic chemistry applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to advancing scientific knowledge.